Cas no 913835-31-1 (3-(3-Bromophenylsulfonamido)phenylboronic acid)

• Product Name: 3-(3-Bromophenylsulfonamido)phenylboronic acid
• CAS No: 913835-31-1
• MF: C₁₂H₁₁BBrNO₄S
• MW: 356.000041246414
• MDL: MFCD08436047
• CID: 802854
• PubChem ID: 44119352
• Update Time: 2025-10-29

3-(3-Bromophenylsulfonamido)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(3-Bromophenylsulfonamido)phenyl)boronic acid
• 3-(3-Bromophenylsulfonamido)benzeneboronic acid
• [3-[(3-bromophenyl)sulfonylamino]phenyl]boronic acid
• 3-(3-Bromophenylsulfonamido)phenylboronic acid
• Boronicacid, B-[3-[[(3-bromophenyl)sulfonyl]amino]phenyl]-
• AKOS015834606
• BS-29678
• CS-0174199
• DTXSID10657160
• (3-(3-Bromophenylsulfonamido)phenyl)boronicacid
• F72809
• A860514
• MFCD08436047
• {3-[(3-Bromobenzene-1-sulfonyl)amino]phenyl}boronic acid
• 913835-31-1
• (3-((3-Bromophenyl)sulfonamido)phenyl)boronic acid
• Boronicacid,b-[3-[[(3-bromophenyl)sulfonyl]amino]phenyl]-
• 3-(3-Bromophenylsulphonamido)benzeneboronic acid
• C12H11BBrNO4S
• [3-(3-bromobenzenesulfonamido)phenyl]boronic acid
• 3-(3-bromobenzenesulfonamido)phenylboronic acid
• 3-(3-BROMOPHENYLSULPHONAMIDO)BENZENEBORONIC ACID 95

• MDL： MFCD08436047
• Inchi： 1S/C12H11BBrNO4S/c14-10-4-2-6-12(8-10)20(18,19)15-11-5-1-3-9(7-11)13(16)17/h1-8,15-17H
• InChI Key： AJQSIDSDMAZIHA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(NC1C=CC=C(B(O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 354.96900
• Monoisotopic Mass: 354.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95A^2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 97-100
• Boiling Point: 553.9±60.0 °C at 760 mmHg
• Flash Point: 288.8±32.9 °C
• Refractive Index: 1.678
• PSA: 95.01000
• LogP: 2.08350
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-(3-Bromophenylsulfonamido)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides